2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione

• IUPAC Name: 2-benzyl-6-methyl-1,2,4-triazine-3,5-dione
• InChI: InChI=1S/C11H11N3O2/c1-8-10(15)12-11(16)14(13-8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,12,15,16)
• InChI Key: JQRLVJUJBNDOAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)NC1=O)CC2=CC=CC=C2
• Molecular Formula: C11H11N3O2
• DSSTOX Substance ID: DTXSID90399051
• Molecular Weight: 217.22 g/mol
• CAS RN: 61959-18-0

Description

2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione, also known as BMTPD, is a chemical compound that has been widely studied for its potential use as an antioxidant and free radical scavenger. In recent years, BMTPD has gained attention for its potential application in the field of medicine and healthcare.

Mechanism of Action

2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione exerts its antioxidant and free radical scavenging effects through various mechanisms. It can directly scavenge free radicals and reactive oxygen species, preventing them from damaging cells and tissues. 2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione can also activate various antioxidant enzymes, such as superoxide dismutase and catalase, which further enhance its antioxidant activity.
Biochemical and Physiological Effects:
2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione has been shown to have various biochemical and physiological effects. It can reduce oxidative stress and inflammation, which are major contributors to the development of various diseases and conditions. 2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione can also improve mitochondrial function and energy metabolism, which are important for maintaining cellular health and function.

Advantages and Limitations for Lab Experiments

2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione has several advantages for lab experiments. It is relatively stable and easy to handle, and it can be synthesized in large quantities. However, 2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione has some limitations, including its limited solubility in water and its potential toxicity at high concentrations. These limitations need to be taken into consideration when designing experiments involving 2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione.

Future Directions

There are several future directions for research on 2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione. One area of interest is the development of novel 2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione derivatives with enhanced antioxidant and free radical scavenging properties. Another area of interest is the investigation of the potential use of 2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione in combination with other drugs or therapies for the treatment of various diseases and conditions. Finally, further research is needed to fully understand the mechanisms underlying the biochemical and physiological effects of 2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione.

Scientific Research Applications

2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione has been extensively studied for its potential application in the field of medicine and healthcare. It has been shown to possess antioxidant and free radical scavenging properties, which make it a promising candidate for the treatment of various diseases and conditions. 2-benzyl-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione has been investigated for its potential use in the treatment of cancer, cardiovascular diseases, and neurodegenerative disorders.